Cas no 2229627-12-5 (2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid)

• Product Name: 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid
• CAS No: 2229627-12-5
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5996331
• PubChem ID: 165838340
• Update Time: 2025-05-19

2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid
• EN300-1754648
• 2229627-12-5
• 2-{1-[2-(dimethylamino)-1,3-thiazol-5-yl]cyclopropyl}-2-hydroxyacetic acid

• Inchi： 1S/C10H14N2O3S/c1-12(2)9-11-5-6(16-9)10(3-4-10)7(13)8(14)15/h5,7,13H,3-4H2,1-2H3,(H,14,15)
• InChI Key： ULGLCVQRXHITNQ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid

Introduction to 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic Acid (CAS No. 2229627-12-5)

2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2229627-12-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery.

The molecular structure of this compound features a cyclopropyl ring linked to a thiazole moiety, which is further substituted with a dimethylamino group. The presence of these functional groups contributes to its complex reactivity and potential biological interactions. The hydroxyacetic acid component at the other end of the molecule adds another layer of chemical versatility, enabling various modifications and derivations that could enhance its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of this compound with biological targets more efficiently. The thiazole ring is particularly noteworthy, as it is a common scaffold in many bioactive molecules, including antiviral, antibacterial, and anti-inflammatory agents. Studies have shown that thiazole derivatives can modulate enzyme activity and cellular signaling pathways, making them valuable candidates for therapeutic development.

The dimethylamino group in the structure of 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid is another key feature that influences its biological behavior. This group can act as a hydrogen bond acceptor or participate in ionic interactions, which are crucial for binding to biological targets. Additionally, the cyclopropyl ring introduces steric hindrance, which can affect the compound's ability to interact with specific receptors or enzymes.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammation and immune responses. The structural features of 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid make it a promising candidate for such applications. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to construct the complex framework efficiently. The use of modern analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been crucial in characterizing the compound's structure and confirming its identity.

One of the most exciting aspects of 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid is its potential for further derivatization. By modifying specific functional groups within the molecule, researchers can explore new pharmacological profiles and enhance its therapeutic efficacy. For instance, replacing the hydroxyacetic acid moiety with other carboxylic acid derivatives could alter its solubility and bioavailability, making it more suitable for certain drug delivery systems.

The compound's stability under various conditions is another critical factor that needs to be evaluated. Studies have focused on determining its shelf life, compatibility with different solvents, and resistance to degradation under physiological conditions. These parameters are essential for ensuring that the compound remains effective throughout its intended use in pharmaceutical applications.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. Clinical trials are conducted to evaluate the compound's pharmacokinetics, pharmacodynamics, and potential side effects. These trials provide valuable data that can inform dosing regimens and guide future development efforts.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been used extensively to predict how 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid interacts with biological targets such as enzymes and receptors. These studies help identify potential binding sites and optimize the compound's structure for better affinity and selectivity.

In conclusion, 2-{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopropyl}-2-hydroxyacetic acid (CAS No. 2229627-12-5) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further study and development. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various therapeutic challenges in medicine.